1-(Thiophene-2-sulfonyl)-piperidine-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“1-(Thiophene-2-sulfonyl)-piperidine-4-carboxylic acid” is a chemical compound with the molecular formula C10H13NO4S2 . It is used in proteomics research .
Molecular Structure Analysis
The molecular structure of “1-(Thiophene-2-sulfonyl)-piperidine-4-carboxylic acid” is represented by the InChI code 1S/C10H13NO4S2/c12-10(13)8-3-5-11(6-4-8)17(14,15)9-2-1-7-16-9/h1-2,7-8H,3-6H2,(H,12,13)
. This code provides a unique representation of the compound’s molecular structure.
Physical And Chemical Properties Analysis
The molecular weight of “1-(Thiophene-2-sulfonyl)-piperidine-4-carboxylic acid” is 275.35 . Other physical and chemical properties such as melting point, boiling point, density, and refractive index are predicted to be 181.58° C, 485.7° C at 760 mmHg, 1.5 g/cm^3, and n20D 1.61 respectively .
Scientific Research Applications
Basic Information
“1-(Thiophene-2-sulfonyl)-piperidine-4-carboxylic acid” is a chemical compound with the molecular formula C10H13NO4S2 and a molecular weight of 275.35 . It’s also known as "1-(2-thienylsulfonyl)piperidine-4-carboxylic acid" .
Therapeutic Importance
Thiophene and its substituted derivatives, including “1-(Thiophene-2-sulfonyl)-piperidine-4-carboxylic acid”, are a very important class of heterocyclic compounds. They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry .
Anti-Inflammatory and Anti-Psychotic Properties
These compounds have been found to have anti-inflammatory and anti-psychotic properties . This suggests potential applications in the treatment of conditions such as arthritis and mental health disorders.
Anti-Arrhythmic and Anti-Anxiety Properties
They also exhibit anti-arrhythmic and anti-anxiety properties . This indicates potential use in managing heart rhythm disorders and anxiety-related conditions.
Anti-Fungal and Antioxidant Properties
These compounds have been found to have anti-fungal and antioxidant properties . This suggests potential applications in treating fungal infections and in combating oxidative stress in the body.
Anti-Mitotic and Anti-Microbial Properties
They also exhibit anti-mitotic and anti-microbial properties . This indicates potential use in managing cell division disorders and microbial infections.
properties
IUPAC Name |
1-thiophen-2-ylsulfonylpiperidine-4-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO4S2/c12-10(13)8-3-5-11(6-4-8)17(14,15)9-2-1-7-16-9/h1-2,7-8H,3-6H2,(H,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHLPQMBGBPAJFX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)O)S(=O)(=O)C2=CC=CS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO4S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60377866 |
Source
|
Record name | 1-(Thiophene-2-sulfonyl)-piperidine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60377866 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>41.3 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49729118 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
1-(Thiophene-2-sulfonyl)-piperidine-4-carboxylic acid | |
CAS RN |
327971-19-7 |
Source
|
Record name | 1-(Thiophene-2-sulfonyl)-piperidine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60377866 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.